Cas no 2137582-90-0 (3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol)
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol
- 2137582-90-0
- EN300-1116766
-
- Inchi: 1S/C12H10N2O/c15-12(11-8-13-14-9-11)7-6-10-4-2-1-3-5-10/h1-5,8-9,12,15H,(H,13,14)
- InChI Key: BIYXXZJWTKLBAL-UHFFFAOYSA-N
- SMILES: OC(C#CC1C=CC=CC=1)C1C=NNC=1
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.9Ų
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116766-0.05g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1116766-0.1g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1116766-0.25g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1116766-0.5g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1116766-1.0g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 1g |
$1429.0 | 2023-06-09 | ||
| Enamine | EN300-1116766-2.5g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1116766-5.0g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 5g |
$4143.0 | 2023-06-09 | ||
| Enamine | EN300-1116766-10.0g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 10g |
$6144.0 | 2023-06-09 | ||
| Enamine | EN300-1116766-1g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1116766-5g |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol |
2137582-90-0 | 95% | 5g |
$2858.0 | 2023-10-27 |
3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol
3-Phenyl-1-(1H-Pyrazol-4-Yl)Prop-2-Yn-1-Ol: A Comprehensive Overview
3-Phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol, identified by the CAS number 213758290, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure featuring a phenyl group, a pyrazole ring, and an alkyne moiety, has garnered attention due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer research.
The synthesis of 3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol involves a multi-step process that leverages modern organic synthesis techniques. Researchers have employed methodologies such as the Huisgen cycloaddition reaction and subsequent functional group transformations to achieve high yields and purity. The compound's structure is characterized by a rigid framework, which contributes to its stability and reactivity in various chemical environments.
In terms of biological activity, 3-phenylpyrazole derivatives have been extensively studied for their potential as kinase inhibitors. Recent findings suggest that this compound exhibits selective inhibition against certain protein kinases, making it a promising candidate for targeted cancer therapies. Additionally, its ability to modulate inflammatory pathways has positioned it as a potential lead compound in anti-inflammatory drug development.
The chemical properties of 3-phenylpyrazole-containing compounds are further enhanced by their ability to participate in various supramolecular interactions. This feature has led to investigations into their use in self-assembled monolayers and other nanomaterials, opening new avenues in materials science. The compound's alkyne group, in particular, has been utilized in click chemistry reactions to create complex molecular architectures with tailored functionalities.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-phenylpyrazole derivatives. Quantum mechanical calculations have revealed that the conjugated system within the molecule plays a critical role in its electronic properties, influencing both its reactivity and stability. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.
In conclusion, 3-phenvlpyrazole-containing compounds, exemplified by CAS No. 213758290 (3-phenvlpyrazole derivative), represent a class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their unique structural features and versatile reactivity continue to drive innovative research. As ongoing studies uncover new aspects of their properties and applications, this compound stands at the forefront of cutting-edge scientific exploration.
2137582-90-0 (3-phenyl-1-(1H-pyrazol-4-yl)prop-2-yn-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)